Cas no 822-67-3 (2-Cyclohexen-1-ol)

2-Cyclohexen-1-ol structure
2-Cyclohexen-1-ol structure
Product Name:2-Cyclohexen-1-ol
CAS No:822-67-3
MF:C6H10O
MW:98.1430020332336
MDL:MFCD00001570
CID:721476
PubChem ID:13198
Update Time:2025-11-01

2-Cyclohexen-1-ol Chemical and Physical Properties

Names and Identifiers

    • Cyclohex-2-enol
    • 2-Cyclohexen-1-ol
    • cyclohex-2-en-1-ol
    • 1,2,3,4-Tetrahydrophenol
    • 2-Cyclohexenyl alcohol
    • 3-Hydroxy-1-cyclohexene
    • 3-Hydroxycyclohexene
    • Cyclohexen-3-ol
    • NSC 64656
    • (±)-2-Cyclohexen-1-ol
    • 1-Cyclohexen-3-ol
    • 1-Hydroxy-2-cyclohexene
    • 2-Cyclohexenol
    • Cyclohexen-3-ol (VAN)
    • AMY31935
    • BCP18001
    • EN300-103787
    • NS00006626
    • 822-67-3
    • (-)-2-cyclohexen-1-ol
    • racemic cyclohex-2-enol
    • SB83780
    • MFCD00001570
    • SY030184
    • 2-Cyclohexen-1-ol, 95%
    • EINECS 212-501-3
    • 2-Cyclohexene-1-ol
    • Cyclohex-2-ene-1-ol
    • rac-2-cyclohexen-1-ol
    • CHEMBL4787259
    • DTXSID00870780
    • NSC64656
    • J-509237
    • BDBM50561638
    • AKOS015840757
    • NSC-64656
    • CS-W011333
    • STL556700
    • 2-aCyclohexen-a1-aol
    • 2-Cyclohexen-1-ol (8CI)(9CI)
    • 1Cyclohexen3ol
    • Cyclohex2ene1ol
    • BBL102891
    • Cyclohexen3ol (VAN)
    • 2Cyclohexen1ol
    • 3Hydroxycyclohexene
    • 2-Cyclohexen-1-ol (8CI)
    • Cyclohexen3ol
    • MDL: MFCD00001570
    • Inchi: 1S/C6H10O/c7-6-4-2-1-3-5-6/h2,4,6-7H,1,3,5H2
    • InChI Key: PQANGXXSEABURG-UHFFFAOYSA-N
    • SMILES: OC1CCCC=C1

Computed Properties

  • Exact Mass: 98.07320
  • Monoisotopic Mass: 98.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 76.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Color/Form: Liquid
  • Density: 1 g/mL at 25 °C(lit.)
  • Melting Point: 107-108 ºC
  • Boiling Point: 166°C(lit.)
  • Flash Point: Fahrenheit: 136.4 ° f
    Celsius: 58 ° c
  • Refractive Index: n20/D 1.487(lit.)
  • Solubility: Dissolution (57 g/l) (25 º C),
  • PSA: 20.23000
  • LogP: 1.08740
  • Solubility: Not determined

2-Cyclohexen-1-ol Security Information

2-Cyclohexen-1-ol Customs Data

  • HS CODE:2906199090
  • Customs Data:

    China Customs Code:

    2906199090

    Overview:

    2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2-Cyclohexen-1-ol Pricemore >>

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2-Cyclohexen-1-ol Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Grubbs' catalyst Solvents: Dichloromethane ;  < 10 min, reflux
Reference
Asymmetric synthesis of cyclic β-hydroxyallylsilanes via sequential allyltitanation-ring closing metathesis
Adam, Jean-Michel; et al, Tetrahedron, 2004, 60(34), 7325-7344

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium triacetoxyborohydride ,  (4R,5R)-2-(3-Nitrophenyl)-1,3,2-dioxaborolane-4,5-dicarboxylic acid ;  12 h, 0 °C
1.2 Solvents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water ;  basified
Reference
Highly Enantioselective and Regioselective Carbonyl Reduction of Cyclic α,β-Unsaturated Ketones Using TarB-NO2 and Sodium Borohydride
Kim, Jinsoo; et al, Organic Letters, 2009, 11(19), 4358-4361

Production Method 3

Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Iron(1+), [5,10,15,20-tetrakis(pentafluorophenyl)-21H,23H-porphinato(2-)-κN21,κN… Solvents: Acetonitrile ,  Water ;  10 min, 24 - 26 °C
Reference
The mechanistic aspects of iron(III) porphyrin catalyzed oxidation reactions in mixed solvents
Singh, Amit; et al, Inorganica Chimica Acta, 2011, 372(1), 295-303

Production Method 4

Reaction Conditions
1.1 5 min, 50 °C
Reference
An efficient protocol for the eliminative deoxygenation of aliphatic and aromatic epoxides to olefins with polyphosphoric acid as a promoter
Pathe, Gulab Khushalrao; et al, Tetrahedron Letters, 2015, 56(45), 6202-6206

Production Method 5

Reaction Conditions
1.1 Reagents: tert-Butanol ,  Butyllithium ,  Diethylamine Solvents: Tetrahydrofuran
Reference
Studies in the rearrangement of epoxides with lithium dialkylamide-lithium tert-butoxide
Saravanan, Parthasarathy; et al, Tetrahedron, 1997, 53(5), 1855-1860

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium carbonate
Reference
Fluoro alcohol as reaction medium: one-pot synthesis of β-hydroxy sulfoxides from epoxides
Kesavan, Venkitasamy; et al, Tetrahedron Letters, 2000, 41(16), 2895-2898

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Chlorosulfonyl isocyanate Solvents: Dichloromethane ;  rt; 20 h, -78 °C
1.2 Reagents: Sodium hydroxide Solvents: Methanol ;  1 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
Reference
Deprotection of benzyl and p-methoxybenzyl ethers by chlorosulfonyl isocyanate-sodium hydroxide
Kim, Ji Duck; et al, Tetrahedron Letters, 2003, 44(4), 733-735

Production Method 8

Reaction Conditions
1.1 Catalysts: Tributyl phosphate ,  Dibutyltin oxide Solvents: Methanol
Reference
Deprotection of tetrahydropyranyl and silyl ethers catalyzed by organotin phosphate condensates
Otera, Junzo; et al, Synthesis, 1988, (4), 328-9

Production Method 9

Reaction Conditions
1.1 Catalysts: Tin dichloride dihydrate Solvents: Methanol ;  3 - 4 min
Reference
Efficient and ecofriendly protocol for tetrahydropyranylation/depyranylation of alcohols in the presence of tin(II) chloride dihydrate
Gogoi, Dipankoj; et al, Synthetic Communications, 2007, 37(4), 593-597

Production Method 10

Reaction Conditions
1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  15 - 60 min, rt
Reference
The trimethylsilyl xylyl (TIX) ether: a useful protecting group for alcohols
Reddy, Ch. Raji; et al, Tetrahedron, 2005, 61(5), 1289-1295

Production Method 11

Reaction Conditions
1.1 Reagents: Silica (chlorinated silica) ,  Lithium aluminum hydride Solvents: Diethyl ether ;  15 min, rt
Reference
LiAlH4/silica chloride as a new chemoselective system for reduction of carbonyl compounds and phosphine oxides
Khalilzadeh, M. A.; et al, Journal of the Iranian Chemical Society, 2008, 5(4), 699-705

Production Method 12

Reaction Conditions
1.1 Reagents: (T-4)-Trihydro(tricyclohexylphosphine)indium Solvents: Toluene
Reference
Selective reductions with stable indium trihydride reagents
Abernethy, C. D.; et al, Tetrahedron Letters, 2000, 41(39), 7567-7570

Production Method 13

Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide Catalysts: 5,10,15,20-Tetrakis(pentafluorophenyl)porphyrinatoiron(III) chloride Solvents: Acetonitrile ,  Water ;  10 min, 25 °C
Reference
The Radical Versus Non-radical Reactive Intermediates in the Iron(III) Porphyrin Catalyzed Oxidation Reactions by Hydroperoxides, Hydrogen Peroxide and Iodosylarene
Agarwala, Arunava; et al, Catalysis Letters, 2008, 124(3-4), 256-261

Production Method 14

Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide Catalysts: 5,10,15,20-Tetrakis(pentafluorophenyl)porphyrinatoiron(III) chloride Solvents: Acetonitrile ,  Water ;  10 min, rt
Reference
Cytochrome P-450 model compound catalyzed selective hydroxylation of C-H bonds: Dramatic solvent effect
Agarwala, Arunava; et al, Chemical Communications (Cambridge, 2006, (46), 4823-4825

Production Method 15

Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Acetonitrile
Reference
The electrophilic substitution of allylsilanes and vinylsilanes
Fleming, Ian; et al, Organic Reactions (Hoboken, 1989, 37,

Production Method 16

Reaction Conditions
1.1 Reagents: Carbon monoxide Catalysts: Gold Solvents: Acetone ,  Water ;  4 h, 10 atm, 25 °C
Reference
Mild and efficient CO-mediated eliminative deoxygenation of epoxides catalyzed by supported gold nanoparticles
Ni, Ji; et al, Chemical Communications (Cambridge, 2011, 47(2), 812-814

Production Method 17

Reaction Conditions
1.1 Reagents: Ammonia
Reference
Cohalogenation of olefins: application to the synthesis of allyl alcohols
Rodriguez, J.; et al, Tetrahedron Letters, 1984, 25(5), 527-8

Production Method 18

Reaction Conditions
1.1 Reagents: Chlorosuccinimide ,  Water Catalysts: Boron trifluoride etherate Solvents: Acetonitrile ;  18 h, 25 °C
1.2 Reagents: Sodium bicarbonate ,  Sodium sulfite Solvents: Water ;  rt
Reference
Lewis Basic Selenium Catalyzed Chloroamidation of Olefins Using Nitriles as the Nucleophiles
Tay, Daniel Weiliang; et al, Organic Letters, 2013, 15(6), 1310-1313

Production Method 19

Reaction Conditions
1.1 Catalysts: Magnesium acetate ,  Silica ,  Palladium chloride ,  Lead acetate Solvents: Hexane
Reference
Process for producing 2-cyclohexen-1-ol by catalytic hydrogenolysis of cyclohexenyl hydroperoxide
, World Intellectual Property Organization, , ,

Production Method 20

Reaction Conditions
1.1 Reagents: 2-Propanamine, N-(1-methylethyl)-, sodium salt (1:1) Catalysts: Pentamethyldiethylenetriamine Solvents: Dimethylethylamine ;  25 °C
Reference
Reactions of Sodium Diisopropylamide: Liquid-Phase and Solid-Liquid Phase-Transfer Catalysis by N,N,N',N'',N''-Pentamethyldiethylenetriamine
Ma, Yun; et al, Journal of the American Chemical Society, 2021, 143(33), 13370-13381

Production Method 21

Reaction Conditions
1.1 Reagents: tert-Butyllithium Catalysts: Cyclohexylamine (Merrifield resin-supported) Solvents: Tetrahydrofuran ;  5 min, rt; rt → -78 °C; -78 °C; 30 min, -78 °C; 90 min, rt
1.2 Solvents: Tetrahydrofuran ;  8 h, reflux
Reference
Rearrangement of Epoxides to Allylic Alcohols in the Presence of Reusable Basic Resins
Smith, Keith; et al, Catalysis Letters, 2009, 128(1-2), 101-105

Production Method 22

Reaction Conditions
1.1 Reagents: Chlorosuccinimide ,  Water Catalysts: Indium trichloride Solvents: Acetonitrile ;  18 h, 25 °C
1.2 Reagents: Sodium bicarbonate ,  Sodium sulfite Solvents: Water ;  rt
Reference
Lewis Basic Selenium Catalyzed Chloroamidation of Olefins Using Nitriles as the Nucleophiles
Tay, Daniel Weiliang; et al, Organic Letters, 2013, 15(6), 1310-1313

Production Method 23

Reaction Conditions
1.1 Reagents: 1,3,5-Trimethoxybenzene Catalysts: Silver hexafluoroantimonate Solvents: Dichloromethane ;  20 h, 40 °C
Reference
Silver(I)-Catalyzed Deprotection of p-Methoxybenzyl Ethers: A Mild and Chemoselective Method
Kern, Nicolas; et al, Journal of Organic Chemistry, 2012, 77(20), 9227-9235

Production Method 24

Reaction Conditions
1.1 Reagents: Sodium borohydride Catalysts: Indium trichloride Solvents: Acetonitrile ;  30 min, -10 °C
1.2 Solvents: Acetonitrile ;  -10 °C; -10 °C → rt; 6 h, rt
1.3 Solvents: Water ;  rt
Reference
Selective reductive cleavage of 2,3-epoxybromides by the InCl3-NaBH4 reagent system
Ranu, Brindaban C.; et al, Tetrahedron Letters, 2004, 45(46), 8579-8581

Production Method 25

Reaction Conditions
1.1 Reagents: Tris(trimethylsilyl)silane Catalysts: Azobisisobutyronitrile Solvents: Toluene ;  1 h, reflux
Reference
Se-Phenyl Prop-2-eneselenoate: An Ethylene Equivalent for Diels-Alder Reactions
Jung, Michael E.; et al, Angewandte Chemie, 2013, 52(7), 2060-2062

Production Method 26

Reaction Conditions
Reference
Cohalogenation of olefins: application to the synthesis of allyl alcohols
Rodriguez, J.; et al, Tetrahedron Letters, 1984, 25(5), 527-8

2-Cyclohexen-1-ol Raw materials

2-Cyclohexen-1-ol Preparation Products

Additional information on 2-Cyclohexen-1-ol

Recent Advances in the Study of 2-Cyclohexen-1-ol (CAS: 822-67-3) and Its Applications in Chemical Biology and Medicine

2-Cyclohexen-1-ol (CAS: 822-67-3) is a cyclic unsaturated alcohol that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile reactivity and potential applications in drug synthesis and bioactive molecule development. Recent studies have explored its role as a key intermediate in the synthesis of complex natural products and pharmaceuticals, as well as its utility in various catalytic and synthetic transformations. This research brief aims to summarize the latest findings related to 2-Cyclohexen-1-ol, with a focus on its chemical properties, synthetic applications, and emerging biological activities.

One of the most notable advancements in the study of 2-Cyclohexen-1-ol is its application in asymmetric synthesis. A 2023 study published in the Journal of Organic Chemistry demonstrated the use of chiral catalysts to achieve enantioselective transformations of 2-Cyclohexen-1-ol, yielding high-value intermediates for the production of optically active pharmaceuticals. The research highlighted the compound's ability to undergo regioselective functionalization, which is critical for the synthesis of stereochemically complex molecules. Additionally, computational studies have provided insights into the reaction mechanisms, enabling more efficient and sustainable synthetic routes.

In the realm of medicinal chemistry, 2-Cyclohexen-1-ol has been investigated as a scaffold for the development of novel bioactive compounds. A recent study in Bioorganic & Medicinal Chemistry Letters reported the design and synthesis of 2-Cyclohexen-1-ol derivatives with potent anti-inflammatory and antimicrobial properties. The researchers identified specific structural modifications that enhance the compound's binding affinity to target proteins, such as cyclooxygenase-2 (COX-2) and bacterial efflux pumps. These findings open new avenues for the development of therapeutics targeting inflammatory diseases and antibiotic-resistant infections.

Beyond its synthetic and medicinal applications, 2-Cyclohexen-1-ol has also been explored in the context of green chemistry. A 2024 study in ACS Sustainable Chemistry & Engineering showcased the use of biocatalysts for the selective oxidation of 2-Cyclohexen-1-ol under mild conditions, minimizing the need for hazardous reagents and reducing environmental impact. This approach aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry. Furthermore, the study emphasized the scalability of the method, making it a viable option for industrial applications.

In conclusion, recent research on 2-Cyclohexen-1-ol (CAS: 822-67-3) underscores its multifaceted role in chemical biology and medicine. From its utility in asymmetric synthesis to its potential as a bioactive scaffold and its contributions to green chemistry, this compound continues to inspire innovative research. Future studies are expected to further elucidate its mechanistic pathways and expand its applications in drug discovery and sustainable synthesis. For researchers in the field, these advancements highlight the importance of 2-Cyclohexen-1-ol as a valuable tool and target molecule in the pursuit of scientific and therapeutic breakthroughs.

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